Ethinyl Estradiol Impurity M
Ethinyl Estradiol Impurity M
An impurity of Estradiol. Estradiol is the major estrogen secreted by the premenopausal ovary. Estrogens direct the development of the female genotype in embryogenesis and at puberty.
Brand Name:
Vulcanchem
CAS No.:
3240-39-9
VCID:
VC0195165
InChI:
InChI=1S/C21H26O2/c1-4-21(23)10-8-18-16-6-5-14-12-19(22)13(2)11-17(14)15(16)7-9-20(18,21)3/h1,11-12,15-16,18,22-23H,5-10H2,2-3H3/t15-,16+,18-,20-,21-/m0/s1
SMILES:
CC1=CC2=C(CCC3C2CCC4(C3CCC4(C#C)O)C)C=C1O
Molecular Formula:
C21H26O2
Molecular Weight:
310.4 g/mol
Ethinyl Estradiol Impurity M
CAS No.: 3240-39-9
Impurities
VCID: VC0195165
Molecular Formula: C21H26O2
Molecular Weight: 310.4 g/mol
Purity: > 95%
CAS No. | 3240-39-9 |
---|---|
Product Name | Ethinyl Estradiol Impurity M |
Molecular Formula | C21H26O2 |
Molecular Weight | 310.4 g/mol |
IUPAC Name | (8R,9S,13S,14S,17R)-17-ethynyl-2,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-3,17-diol |
Standard InChI | InChI=1S/C21H26O2/c1-4-21(23)10-8-18-16-6-5-14-12-19(22)13(2)11-17(14)15(16)7-9-20(18,21)3/h1,11-12,15-16,18,22-23H,5-10H2,2-3H3/t15-,16+,18-,20-,21-/m0/s1 |
Standard InChIKey | QFPDNXSOEMFRPX-OKSLILNBSA-N |
Isomeric SMILES | CC1=CC2=C(CC[C@@H]3[C@@H]2CC[C@]4([C@H]3CC[C@]4(C#C)O)C)C=C1O |
SMILES | CC1=CC2=C(CCC3C2CCC4(C3CCC4(C#C)O)C)C=C1O |
Canonical SMILES | CC1=CC2=C(CCC3C2CCC4(C3CCC4(C#C)O)C)C=C1O |
Appearance | White to Pale Yellow Solid |
Melting Point | 172-175 °C |
Description | An impurity of Estradiol. Estradiol is the major estrogen secreted by the premenopausal ovary. Estrogens direct the development of the female genotype in embryogenesis and at puberty. |
Purity | > 95% |
Quantity | Milligrams-Grams |
Synonyms | 2-Methyl Ethinyl Estradiol |
PubChem Compound | 13991395 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume